Cas no 68287-89-8 (Diethyl (1,3-benzoxazol-2-yl)propanedioate)

Diethyl (1,3-benzoxazol-2-yl)propanedioate structure
68287-89-8 structure
Product Name:Diethyl (1,3-benzoxazol-2-yl)propanedioate
CAS No:68287-89-8
MF:C14H15NO5
MW:277.272604227066
CID:2798836
PubChem ID:14782785
Update Time:2025-04-21

Diethyl (1,3-benzoxazol-2-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl (1,3-benzoxazol-2-yl)propanedioate
    • DTXSID00563948
    • 68287-89-8
    • Inchi: 1S/C14H15NO5/c1-3-18-13(16)11(14(17)19-4-2)12-15-9-7-5-6-8-10(9)20-12/h5-8,11H,3-4H2,1-2H3
    • InChI Key: SGMYZCNAKXDDAV-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C1C(C(=O)OCC)C(=O)OCC

Computed Properties

  • Exact Mass: 277.09502258Da
  • Monoisotopic Mass: 277.09502258Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78.6Ų
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